Cas no 946290-06-8 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 946290-06-8
• MF: C₂₄H₂₄N₂O₄S
• MW: 436.523365020752
• CID: 5516204
• Update Time: 2025-10-18

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-4-methoxy-3-methylbenzenesulfonamide
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C24H24N2O4S/c1-17-15-21(12-13-23(17)30-2)31(28,29)25-20-11-10-18-9-6-14-26(22(18)16-20)24(27)19-7-4-3-5-8-19/h3-5,7-8,10-13,15-16,25H,6,9,14H2,1-2H3
• InChI Key： IKQWKRGORTXXFK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)C2=CC=CC=C2)(=O)=O)=CC=C(OC)C(C)=C1

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide

The compound with CAS No. 946290-06-8, known as N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities.

Recent studies have highlighted the importance of sulfonamides like this compound in drug discovery. The sulfonamide group is known for its ability to act as a bioisostere of carboxylic acids, making it a valuable component in designing drugs with improved pharmacokinetic properties. The presence of the benzoyl group further enhances the molecule's versatility, allowing for interactions with various biological targets.

The structure of this compound includes a tetrahydroquinoline ring system, which is a common motif in natural products and bioactive molecules. The substitution pattern on the benzene ring—specifically the methoxy and methyl groups—contributes to its lipophilicity and solubility properties, which are critical for drug delivery systems.

One of the most exciting developments involving this compound is its potential application in the field of oncology. Researchers have explored its ability to inhibit specific kinases involved in cancer cell proliferation and metastasis. Preclinical studies have shown promising results in vitro and in vivo models, suggesting that this compound could be a lead candidate for anti-cancer drug development.

In addition to its therapeutic potential, this compound has also been studied for its role in material science. The tetrahydroquinoline moiety has been found to exhibit interesting electronic properties, making it a candidate for use in organic electronics and optoelectronic devices.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying microbial communities capable of breaking down such complex molecules, providing insights into bioremediation strategies.

In conclusion, the compound with CAS No. 946290-06-8, or N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide, represents a multifaceted molecule with applications spanning drug discovery and materials science. As research continues to uncover its full potential, this compound stands at the forefront of innovative chemical solutions.